Cas no 431918-37-5 (1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione)

• Product Name: 1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• CAS No: 431918-37-5
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 5887431
• PubChem ID: 1190956
• Update Time: 2025-07-18

1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-ylmethyl)-2-(3-nitrophenyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• AKOS001655245
• 431918-37-5
• SR-01000506375
• SR-01000506375-1
• 1-(furan-2-ylmethyl)-2-(3-nitrophenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione
• EU-0014181
• Oprea1_294362
• F1054-0019
• 1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

• Inchi： 1S/C19H17N3O3S/c23-22(24)14-6-3-5-13(11-14)18-20-19(26)16-8-1-2-9-17(16)21(18)12-15-7-4-10-25-15/h3-7,10-11H,1-2,8-9,12H2
• InChI Key： GCODLXIRTSJYCR-UHFFFAOYSA-N
• SMILES： S=C1C2CCCCC=2N(CC2=CC=CO2)C(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

Introduction to 1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione and Its Significance in Modern Chemical Biology

The compound with the CAS number 431918-37-5, identified as 1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione, represents a fascinating molecule in the realm of chemical biology. This compound belongs to the class of hexahydroquinazoline derivatives, a scaffold that has garnered significant attention due to its potential pharmacological properties. The structural features of this molecule, particularly the presence of a furan ring and a nitrophenyl group, contribute to its unique chemical and biological characteristics. These features make it a valuable candidate for further investigation in drug discovery and therapeutic development.

In recent years, there has been a growing interest in hexahydroquinazoline derivatives due to their reported biological activities. These compounds have been explored for their potential roles in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The 1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione structure combines elements that are known to interact with biological targets in diverse ways. The furan ring is a common motif in natural products and pharmaceuticals, often contributing to binding affinity and selectivity. Meanwhile, the nitrophenyl group can influence electronic properties and metabolic stability.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The hexahydroquinazoline core is known for its ability to mimic certain bioactive structures found in natural products and existing drugs. This similarity can facilitate the design of molecules that interact with specific biological pathways. Moreover, the thione group in the structure can serve as a versatile handle for chemical modifications, allowing researchers to fine-tune the properties of the molecule for optimal biological activity.

Recent studies have highlighted the importance of understanding the structural determinants of biological activity in drug discovery. Computational methods and experimental approaches have been employed to elucidate how different parts of the molecule contribute to its overall efficacy. In particular, the 1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione scaffold has been investigated for its interactions with various enzymes and receptors. These interactions are critical for understanding how the compound might function at a molecular level.

The presence of both a furan ring and a nitrophenyl group in this compound suggests multiple avenues for exploration. The furan ring can engage in hydrogen bonding or π-stacking interactions with biological targets, while the nitrophenyl group may influence electron distribution and reactivity. These features could be exploited to design molecules with enhanced binding affinity or selectivity. Additionally, the hexahydroquinazoline core provides a rigid framework that can be further modified to optimize pharmacokinetic properties.

In terms of synthetic chemistry, 1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling complex heterocyclic frameworks like this one. These methods allow for precise control over regiochemistry and stereochemistry.

The potential applications of this compound extend beyond basic research. Given its structural features and reported biological activities, 1-[(furan-2-yl)methyl]-2-(3-nitrophenyl)-1,, 4,, 5,, 6,, 7,, 8-hexahydroquinazoline 4-thione could serve as a starting point for developing novel therapeutics. For instance, it might be explored as an inhibitor of enzymes involved in cancer progression or as an antagonist targeting inflammatory pathways. The versatility of its structure allows researchers to tailor it for specific therapeutic needs by introducing additional functional groups or modifications.

From a computational chemistry perspective, this compound offers opportunities for exploring structure-property relationships using advanced modeling techniques. Molecular dynamics simulations and quantum mechanical calculations can provide insights into how different parts of the molecule contribute to its overall behavior. These studies can help guide experimental efforts by predicting how changes in structure might affect biological activity or pharmacokinetic properties.

The integration of computational methods with experimental approaches has become increasingly important in modern drug discovery. By combining these techniques, researchers can accelerate the process of identifying promising lead compounds like 1-[(furan)-2/yl)methyl] -(3/nitrophenyl) -1, 4, 5, 6, 7, 8hexahydroquinazoline -4thione (CAS no: 431918/37/5) into viable drug candidates. This interdisciplinary approach leverages the strengths of both computational modeling and wet-lab experimentation to yield more efficient and targeted drug development pipelines.

In conclusion, 1(furan(2) ylmethyl) -(3 nitrophenyl) -(hexahydroquinazoline) thione is an intriguing molecule with significant potential in chemical biology and drug discovery.* Its unique structural features,* including* (furan) ring*and* (nitrophenyl) group,*make it*a*valuable candidate*for further investigation.*With advances*in synthetic chemistry,*computational modeling,*and experimental techniques,*this compound holds promise*as*a*lead*for developing novel therapeutics.*The ongoing research into such molecules underscores their importance*in addressing current challenges*in medicine*and biology.